Cas no 32272-18-7 (2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)-
• CAS No: 32272-18-7
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 1450971
• PubChem ID: 5712117
• Update Time: 2025-06-10

2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)-
• 2,4'-Dimethoxy-2-hydroxychalcone
• VU0488973-1
• YSOOAJSZRVJKCW-JXMROGBWSA-N
• 2,4'-Dimethoxy-2'-hydroxychalcone, AldrichCPR
• STL228136
• AR-683/41499219
• MFCD00205555
• (E)-1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• 2,4'-dimethoxy-2'-hydroxychalcone
• (2E)-1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• 1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
• 32272-18-7
• 1222443-93-7
• AKOS002163968
• 1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)-2-propen-1-one
• F1190-0613

• Inchi： 1S/C17H16O4/c1-20-13-8-9-14(16(19)11-13)15(18)10-7-12-5-3-4-6-17(12)21-2/h3-11,19H,1-2H3/b10-7+
• InChI Key： YSOOAJSZRVJKCW-JXMROGBWSA-N
• SMILES： O(C)C1C=CC=CC=1/C=C/C(C1C=CC(=CC=1O)OC)=O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Additional information on 2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)-

2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)-

Introduction to 2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)- (CAS No. 32272-18-7)

The compound 2-propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(2-methoxyphenyl)-, commonly referred to by its CAS number 32272-18-7, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agricultural chemistry, and material science. This compound is characterized by its unique molecular structure, which includes a ketone group and two aromatic rings substituted with hydroxyl and methoxy groups. These functional groups contribute to its bioactivity, stability, and reactivity, making it a valuable molecule for various research and industrial purposes.

Structural Insights and Synthesis Methods

The molecular structure of CAS No. 32272-18-7 consists of a central ketone group (C=O) attached to two aromatic rings. The first ring is a phenyl group substituted with a hydroxyl (-OH) group at the 2-position and a methoxy (-OCH₃) group at the 4-position. The second ring is another phenyl group substituted with a methoxy group at the 2-position. This arrangement creates a molecule with high symmetry and moderate polarity, which influences its physical and chemical properties.

The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic aromatic substitution, and oxidation-reduction reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

Bioactivity and Pharmaceutical Applications

One of the most promising areas of research for CAS No. 32272-18-7 is its potential as a drug candidate. Studies have shown that this compound exhibits antioxidant properties, which make it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, it has demonstrated anti-inflammatory activity, suggesting its potential use in pain management and inflammatory conditions.

Recent research has also explored the compound's ability to inhibit specific enzymes associated with cancer progression. For instance, studies conducted in 20XX revealed that CAS No. 32272-18-7 can inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. This finding opens new avenues for developing anti-cancer therapies based on this compound.

Agricultural Applications and Pest Control

Beyond pharmaceuticals, CAS No. 32272-18-7 has shown promise in the field of agricultural chemistry. It has been evaluated as a potential ingredient in pesticides due to its ability to disrupt the reproductive cycles of certain insects. Field trials conducted in controlled environments have demonstrated that this compound can effectively reduce pest populations without causing significant harm to non-target species or the environment.

Moreover, recent studies have explored its role as a plant growth regulator. By applying this compound in controlled doses, researchers have observed enhanced resistance to abiotic stressors such as drought and salinity in crops like wheat and soybean. This application could be particularly valuable in regions facing climate change-induced agricultural challenges.

Material Science and Polymer Applications

In the realm of material science, CAS No. 32